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7-O-ethyl fangchinoline 7-O-ethyl fangchinoline
Brand Name: Vulcanchem
CAS No.: 118160-59-1
VCID: VC0054660
InChI: InChI=1S/C39H44N2O6/c1-7-45-38-36(44-6)22-27-15-17-41(3)31-19-25-10-13-32(42-4)34(20-25)46-28-11-8-24(9-12-28)18-30-29-23-35(47-39(38)37(27)31)33(43-5)21-26(29)14-16-40(30)2/h8-13,20-23,30-31H,7,14-19H2,1-6H3/t30-,31-/m0/s1
SMILES: CCOC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Molecular Formula: C39H44N2O6
Molecular Weight: 636.8 g/mol

7-O-ethyl fangchinoline

CAS No.: 118160-59-1

Main Products

VCID: VC0054660

Molecular Formula: C39H44N2O6

Molecular Weight: 636.8 g/mol

7-O-ethyl fangchinoline - 118160-59-1

CAS No. 118160-59-1
Product Name 7-O-ethyl fangchinoline
Molecular Formula C39H44N2O6
Molecular Weight 636.8 g/mol
IUPAC Name (1S,14S)-21-ethoxy-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaene
Standard InChI InChI=1S/C39H44N2O6/c1-7-45-38-36(44-6)22-27-15-17-41(3)31-19-25-10-13-32(42-4)34(20-25)46-28-11-8-24(9-12-28)18-30-29-23-35(47-39(38)37(27)31)33(43-5)21-26(29)14-16-40(30)2/h8-13,20-23,30-31H,7,14-19H2,1-6H3/t30-,31-/m0/s1
Standard InChIKey VNBSKOLSTYLJBG-CONSDPRKSA-N
Isomeric SMILES CCOC1=C(C=C2CCN([C@@H]3C2=C1OC4=C(C=C5CCN([C@H](C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
SMILES CCOC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Canonical SMILES CCOC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Synonyms 7-O-EFC
7-O-ethyl fangchinoline
7-O-ethylfangchinoline
TJN 220
TJN-220
PubChem Compound 3081672
Last Modified Nov 11 2021
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